Cas no 35448-10-3 (Ethanedioic acid, mono(1,1-dimethylethyl) ester)

• Product Name: Ethanedioic acid, mono(1,1-dimethylethyl) ester
• CAS No: 35448-10-3
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 1470408
• PubChem ID: 10920647
• Update Time: 2025-04-20

Ethanedioic acid, mono(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, mono(1,1-dimethylethyl) ester
• (tert-butoxycarbonyl)formic acid
• oxalic acid mono-tert-butyl ester
• 35448-10-3
• AKOS006378218
• tert-butyl hydrogen oxalate
• G65492
• DA-31838
• SCHEMBL1903601
• 2-(tert-butoxy)-2-oxoacetic acid

• Inchi： 1S/C6H10O4/c1-6(2,3)10-5(9)4(7)8/h1-3H3,(H,7,8)
• InChI Key： XFORQVOFSGYRFZ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 145.05007
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43